Cas no 914675-03-9 (2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)-)

• Product name: 2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)-
• CAS No: 914675-03-9
• MF: C₁₇H₁₆N₄
• MW: 276.33574
• CID: 787537
• PubChem ID: 71428914

2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)-
• 4-(3,4-dimethylphenyl)-6-pyridin-4-ylpyrimidin-2-amine
• DTXSID70847626
• 4-(3,4-Dimethylphenyl)-6-(pyridin-4-yl)pyrimidin-2-amine
• 914675-03-9

• Inchi： InChI=1S/C17H16N4/c1-11-3-4-14(9-12(11)2)16-10-15(20-17(18)21-16)13-5-7-19-8-6-13/h3-10H,1-2H3,(H2,18,20,21)
• InChI Key： HUFQUTHZYUXDLQ-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C2=NC(=NC(=C2)C3=CC=NC=C3)N)C

Computed Properties

• Exact Mass: 276.137496527g/mol
• Monoisotopic Mass: 276.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų
• XLogP3: 2.8

Additional information on 2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)-

测试